Cas no 4425-59-6 (5-Formylcytosine)

• Product Name: 5-Formylcytosine
• CAS No: 4425-59-6
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• CID: 929388
• PubChem ID: 10986305
• Update Time: 2025-04-19

5-Formylcytosine Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 4-amino-1,2-dihydro-2-oxo- (7CI,8CI,9CI)
• 5-Formylcytosine
• 5FC
• 4425-59-6
• SB56778
• AKOS024124512
• CHEBI:76794
• 6-amino-2-oxo-1H-pyrimidine-5-carbaldehyde
• 5-Formyl-cytosine
• cytosine-5-carbaldehyde
• GLXC-10259
• 4-amino-2-oxopyrimidine-5-carbaldehyde
• DTXSID701336487
• SCHEMBL1179741
• 5-Pyrimidinecarboxaldehyde, 4-amino-1,2-dihydro-2-oxo-
• AKOS006360724
• 4-amino-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde
• 6-Amino-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde
• Q27146337
• CS-0092524
• HY-126181
• 4-Amino-1,2-dihydro-2-oxo-5-pyrimidinecarboxaldehyde; 4-Amino-2-hydroxy-5-pyrimidinecarboxaldehyde; 6-Amino-1,2-dihydro-2-oxo-5-pyrimidinecarboxaldehyde; 4-Amino-5-formyl-2(1H)-pyrimidinone; 5-Formyl-6-amino-2,3-dihydro-2-oxopyrimidine

• Inchi： 1S/C5H5N3O2/c6-4-3(2-9)1-7-5(10)8-4/h1-2H,(H3,6,7,8,10)
• InChI Key： FHSISDGOVSHJRW-UHFFFAOYSA-N
• SMILES： O=C1N=CC(C=O)=C(N)N1

Computed Properties

• Exact Mass: 139.038176411g/mol
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3

5-Formylcytosine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones